Cas no 1107627-21-3 ((1-Methyl-1H-benzimidazol-5-yl)boronic acid)

(1-Methyl-1H-benzimidazol-5-yl)boronic acid is a boronic acid derivative featuring a benzimidazole core with a methyl substituent at the 1-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. The benzimidazole moiety enhances stability and electronic properties, making it valuable in pharmaceutical and materials science applications. Its boronic acid group facilitates efficient coupling under mild conditions while maintaining compatibility with diverse functional groups. The methyl substitution at the nitrogen improves solubility and reduces unwanted side reactions. This reagent is particularly useful in constructing drug-like molecules and advanced organic materials due to its reliable reactivity and structural tunability.

(1-Methyl-1H-benzimidazol-5-yl)boronic acid structure

1107627-21-3 structure

Product Name:(1-Methyl-1H-benzimidazol-5-yl)boronic acid

CAS No:1107627-21-3

MF:C₈H₉BN₂O₂

MW:175.980261564255

MDL:MFCD16036273

CID:1011056

PubChem ID:52987982

Update Time:2025-10-29

(1-Methyl-1H-benzimidazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (1-Methyl-1H-benzimidazol-5-yl)boronic acid
- B-(1-methyl-1H-benzimidazol-5-yl)Boronic acid
- 3-methylbenzimidazol-6-boronic acid
- 3-methylbenzimidazole-6-boronic acid
- 1-Methyl-1H-benzoimidazole-5-boronic acid
- MDL： MFCD16036273
- Inchi： 1S/C8H9BN2O2/c1-11-5-10-7-4-6(9(12)13)2-3-8(7)11/h2-5,12-13H,1H3
- InChI Key： ULAHHADVEXVVEN-UHFFFAOYSA-N
- SMILES： OB(C1C=CC2=C(C=1)N=CN2C)O

Computed Properties

Exact Mass: 176.07600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1

Experimental Properties

Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (7.9 g/l) (25 º C),
PSA: 58.28000
LogP: -0.74690

(1-Methyl-1H-benzimidazol-5-yl)boronic acid Security Information

Hazard Category Code： 37/38-41
Safety Instruction： 26-39
Hazardous Material Identification：

(1-Methyl-1H-benzimidazol-5-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0240-1g	1-Methyl-1H-benzoimidazole-5-boronic acid	1107627-21-3	96%	1g	14399.76CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0240-5g	1-Methyl-1H-benzoimidazole-5-boronic acid	1107627-21-3	96%	5g	59278.16CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0240-500mg	1-Methyl-1H-benzoimidazole-5-boronic acid	1107627-21-3	96%	500mg	0.0CNY	2021-07-19
TRC	M335148-10mg	(1-Methyl-1H-benzimidazol-5-yl)boronic Acid	1107627-21-3		10mg	$ 50.00	2022-06-03
TRC	M335148-50mg	(1-Methyl-1H-benzimidazol-5-yl)boronic Acid	1107627-21-3		50mg	$ 185.00	2022-06-03
TRC	M335148-100mg	(1-Methyl-1H-benzimidazol-5-yl)boronic Acid	1107627-21-3		100mg	$ 275.00	2022-06-03
abcr	AB309969-250 mg	(1-Methyl-1H-benzimidazol-5-yl)boronic acid, 95%; .	1107627-21-3	95%	250 mg	€637.00	2023-07-19
abcr	AB309969-1 g	(1-Methyl-1H-benzimidazol-5-yl)boronic acid, 95%; .	1107627-21-3	95%	1 g	€1,422.40	2023-07-19
Chemenu	CM204910-250mg	(1-Methyl-1H-benzo[d]imidazol-5-yl)boronic acid	1107627-21-3	95%	250mg	$***	2023-04-03
Chemenu	CM204910-500mg	(1-Methyl-1H-benzo[d]imidazol-5-yl)boronic acid	1107627-21-3	95%	500mg	$611	2022-06-14

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